Cas no 1261948-26-8 (6-(4-Fluoro-3-trifluoromethylphenyl)nicotinic acid)

• Product Name: 6-(4-Fluoro-3-trifluoromethylphenyl)nicotinic acid
• CAS No: 1261948-26-8
• MF: C₁₃H₇F₄NO₂
• MW: 285.19379734993
• CID: 2765376
• PubChem ID: 53224333
• Update Time: 2025-04-21

6-(4-Fluoro-3-trifluoromethylphenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-FLUORO-3-TRIFLUOROMETHYLPHENYL)NICOTINIC ACID
• 1261948-26-8
• DTXSID90688270
• MFCD18318402
• 6-(4-Fluoro-3-trifluoromethylphenyl)nicotinic acid, 95%
• 6-(4-Fluoro-3-trifluoromethylphenyl)nicotinic acid

• Inchi： 1S/C13H7F4NO2/c14-10-3-1-7(5-9(10)13(15,16)17)11-4-2-8(6-18-11)12(19)20/h1-6H,(H,19,20)
• InChI Key： KOUBFSPFXUMGDN-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C2C=CC(C(=O)O)=CN=2)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 285.04129111Da
• Monoisotopic Mass: 285.04129111Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 50.2Ų